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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanal

Cat. No.: B1630633 Get Quote

This document provides essential, immediate safety and logistical information for the proper

disposal of 3,5,5-Trimethylhexanal (CAS No. 5435-64-3). The procedures outlined herein are

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and management of this chemical waste, adhering to principles of scientific integrity

and regulatory compliance.

Core Principles and Hazard Profile
3,5,5-Trimethylhexanal is a flammable, irritating, and environmentally hazardous aldehyde.[1]

[2] Improper disposal poses significant risks to personnel and the environment. The

foundational principle for its disposal is that all waste streams containing this chemical must be

managed as hazardous waste. Ultimate disposal must be conducted through a licensed

professional waste disposal service, with high-temperature incineration being the preferred

method of destruction.[3] On-site chemical neutralization may be a viable pre-treatment option

under strictly controlled conditions, but it does not supersede the requirement for regulatory-

compliant final disposal.

Physicochemical and Hazard Data
Understanding the properties of 3,5,5-Trimethylhexanal is critical for appreciating the rationale

behind the required handling and disposal protocols. Its flammability and low water solubility, in

particular, dictate the need for specialized disposal methods over simple aqueous dilution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1630633?utm_src=pdf-interest
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.lookchem.com/sds5435-64-3.html
https://www.guidechem.com/msds/5435-64-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanal
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 5435-64-3 [4]

Molecular Formula C₉H₁₈O [4]

Molecular Weight 142.24 g/mol [4]

Appearance Colorless liquid [3][5]

Boiling Point 173 °C [3]

Flash Point 47 °C (116 °F) - Closed Cup [3]

Density 0.817 - 0.820 g/mL at 20-25 °C [3][4]

Water Solubility ~100 mg/L at 20 °C (Limited) [3][4]

GHS Hazard Classification:

Flammable Liquid and Vapour (Category 3, H226)[1][2]

Causes Skin Irritation (Category 2, H315)[1][2]

May Cause an Allergic Skin Reaction (Category 1, H317)[1][2]

Harmful to Aquatic Life with Long-Lasting Effects (Category Chronic 3, H412)[1][2]

Personal Protective Equipment (PPE) for Disposal
Operations
All personnel handling 3,5,5-Trimethylhexanal waste must use appropriate PPE to prevent

skin contact, inhalation, and eye exposure. The causality is clear: the chemical's known skin

irritant and sensitizer properties necessitate robust barrier protection.[1][2]
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PPE Item Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin irritation and

potential sensitization upon

contact.[1][2]

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield is required when

handling larger quantities or

during splash-risk operations.

To protect eyes from splashes

of the liquid, which can cause

irritation.

Body Protection
Flame-retardant lab coat or

chemical-resistant apron.

To protect skin and clothing

from contamination.[1]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood. If

engineering controls are

insufficient, use a NIOSH-

approved respirator with an

organic vapor cartridge (e.g.,

ABEK type).

To prevent inhalation of

vapors, which may cause

respiratory irritation.[6]

Immediate Response: Spill Management Protocol
Accidental spills are a form of waste generation and must be managed immediately to mitigate

hazards. The protocol below is designed for small-scale laboratory spills.

Step 1: Evacuate and Secure the Area

Alert personnel in the immediate vicinity.

Remove all ignition sources (e.g., turn off hot plates, equipment).[1][7]

Ensure the area is well-ventilated; if the spill is significant, evacuate the lab.

Step 2: Don Appropriate PPE

Before attempting cleanup, don the full PPE ensemble described in Section 2.0.
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Step 3: Contain and Absorb the Spill

Contain the spill using a non-combustible absorbent material like sand, vermiculite, or a

commercial spill kit absorbent.[1][2][7] Do not use combustible materials like paper towels as

the primary absorbent.

Work from the outside of the spill inward to prevent spreading.

Step 4: Collect and Package Waste

Carefully scoop the absorbed material into a labeled, sealable, and chemically compatible

container for hazardous waste.[7]

Label the container clearly as "Hazardous Waste: 3,5,5-Trimethylhexanal Spill Debris."

Step 5: Decontaminate the Area

Wipe the spill area with a cloth dampened with soap and water.

Place all cleanup materials (wipes, gloves) into the hazardous waste container.

Step 6: Arrange for Disposal

Store the sealed waste container in a designated satellite accumulation area.

Follow the primary disposal pathway outlined in Section 4.0.

Primary Disposal Pathway: Licensed Professional
Disposal
The only universally compliant and safe method for the final disposal of 3,5,5-
Trimethylhexanal is through a certified hazardous waste management company. This ensures

adherence to regulations such as the Resource Conservation and Recovery Act (RCRA) in the

United States.[8][9]

Step 1: Waste Accumulation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.lookchem.com/sds5435-64-3.html
https://www.guidechem.com/msds/5435-64-3.html
https://datasheets.scbt.com/sc-232147.pdf
https://datasheets.scbt.com/sc-232147.pdf
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.benchchem.com/product/b1630633?utm_src=pdf-body
https://www.epa.gov/hw/land-disposal-restrictions-hazardous-waste
https://www.epa.gov/formaldehyde/laws-and-regulations-concerning-formaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste containing 3,5,5-Trimethylhexanal in a designated, compatible, and

properly sealed container.[10]

The container must be clearly labeled with "Hazardous Waste" and the chemical name.

Do not mix with incompatible waste streams.

Step 2: Contact Environmental Health & Safety (EHS)

Consult your institution's EHS department to schedule a waste pickup. They will coordinate

with a licensed disposal vendor.

Step 3: Off-Site Treatment and Destruction

The vendor will transport the waste to a permitted Treatment, Storage, and Disposal Facility

(TSDF).[11]

The preferred and most effective destruction method is high-temperature incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3] This process is necessary

to completely destroy the organic molecule and manage harmful byproducts of combustion.

[3]

Conditional On-Site Treatment: Chemical
Neutralization
Disclaimer: On-site treatment should only be performed by trained personnel in laboratories

equipped for chemical reactions and with the explicit approval of the institution's EHS

department and the local wastewater authority.[12] This procedure aims to reduce the

chemical's hazard profile but does not eliminate the need for compliant disposal. The treated

waste must be analytically verified to be non-hazardous before any alternative disposal route is

considered.[12]

Aldehydes can be chemically deactivated through reaction with bisulfite salts to form water-

soluble adducts or through other neutralization chemistries.[13][14]

Generalized Protocol for Bisulfite Treatment:
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Preparation: In a chemical fume hood, place the 3,5,5-Trimethylhexanal waste into a flask

equipped with a magnetic stirrer.

Reaction: Slowly add a saturated solution of sodium bisulfite (NaHSO₃) or sodium pyrosulfite

(Na₂S₂O₅) to the waste with vigorous stirring.[13][14] The reaction forms a charged bisulfite

adduct, which is significantly less volatile and toxic.

Validation: After the reaction is complete, the treated waste must be tested to confirm the

absence of residual aldehyde. This validation is a critical step to ensure the treatment's

efficacy.[12]

Disposal of Treated Waste:

If validated as non-hazardous and with prior, written approval from the local sewer

authority, the aqueous solution may be eligible for drain disposal with copious amounts of

water.[12]

Without such validation and approval, the treated waste must still be collected and

disposed of as hazardous chemical waste via the primary pathway in Section 4.0.

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the correct disposal procedure

for waste containing 3,5,5-Trimethylhexanal.
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Caption: Disposal decision workflow for 3,5,5-Trimethylhexanal.
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Prohibited Practices
To ensure safety and compliance, the following disposal methods are strictly prohibited:

DO NOT pour untreated 3,5,5-Trimethylhexanal down the drain. Its aquatic toxicity can

damage wastewater treatment systems and ecosystems.[1][2]

DO NOT dispose of in regular solid waste ("trash"). This is illegal and poses a fire and

exposure risk.[8]

DO NOT allow the chemical to evaporate in a fume hood as a means of disposal. This

releases vapors into the environment and is not a compliant disposal method.

By adhering to these scientifically grounded and regulation-aware procedures, laboratory

professionals can manage 3,5,5-Trimethylhexanal waste safely and responsibly, protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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